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Compound of Interest

Compound Name: Cinnamic acid-d6

Cat. No.: B1602556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

Cinnamic acid-d6, a deuterated form of cinnamic acid. The information presented is intended

for researchers, scientists, and professionals in drug development who may be working with

this compound. This document summarizes key safety data, outlines experimental

methodologies for toxicological assessments, and visualizes relevant biological pathways and

experimental workflows.

Chemical and Physical Properties
Cinnamic acid-d6 shares similar physical and chemical properties with its non-deuterated

counterpart, trans-cinnamic acid. The primary difference is the isotopic substitution of six

hydrogen atoms with deuterium, resulting in a higher molecular weight.
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Property Value Reference

Chemical Name
(E)-3-(phenyl-d5)prop-2(3-d)-

enoic acid

Synonyms
trans-Cinnamic acid-d6, 3-

Phenylacrylic acid-d6
[1]

CAS Number 91453-04-2

Molecular Formula C₉H₂D₆O₂ [2]

Molecular Weight 154.20 g/mol

Appearance
White to off-white crystalline

solid
[3]

Melting Point 132-135 °C [4]

Boiling Point 300 °C [4]

Solubility

Insoluble in water; soluble in

ethanol, diethyl ether, acetone,

and benzene.

[5]

Isotopic Purity ≥98 atom % D

Toxicological Data
The toxicological data for Cinnamic acid-d6 is limited. Therefore, the data presented below is

for the non-deuterated form, trans-cinnamic acid, and should be considered as an analogy. The

deuteration is not expected to significantly alter the acute toxicological properties, but it may

affect the pharmacokinetic and metabolic profiles of the compound.[1]
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Test Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity

(LD50)

Rat Oral 2500 mg/kg
Harmful if

swallowed
[4][6]

Acute Oral

Toxicity

(LD50)

Mouse Oral >5000 mg/kg Not classified [6]

Acute Dermal

Toxicity

(LD50)

Rabbit Dermal >5000 mg/kg Not classified [4][7]

Skin

Corrosion/Irrit

ation

Rabbit Dermal
Slight

irritation

Causes skin

irritation
[7][8]

Serious Eye

Damage/Irrita

tion

Rabbit Ocular
No eye

irritation

Causes

serious eye

irritation

(GHS

Category 2A)

[5][7]

Skin

Sensitization
Animal Exp. Dermal Negative

Not a

sensitizer
[7]

Germ Cell

Mutagenicity

(Ames test)

- In vitro Negative
Not

mutagenic
[7]

Carcinogenici

ty

- - No ingredient

of this

product

present at

levels greater

than or equal

to 0.1% is

identified as

probable,

Not classified

as a

carcinogen

[6][7]
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possible or

confirmed

human

carcinogen

by IARC.

Hazard Identification and Safety Precautions
Based on the available data for trans-cinnamic acid, Cinnamic acid-d6 should be handled with

care. The following table summarizes the hazard classifications and recommended

precautionary statements.
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Hazard Class GHS Classification Precautionary Statements

Skin Irritation Category 2

H315: Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P313: If skin

irritation occurs: Get medical

advice/attention.

Eye Irritation Category 2A

H319: Causes serious eye

irritation. P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

Category 3

H335: May cause respiratory

irritation. P261: Avoid

breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER/doctor if

you feel unwell.

First Aid Measures:
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Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get

medical attention if symptoms persist.[3]

Skin Contact: Remove contaminated clothing. Wash skin with soap and water. Get medical

attention if irritation develops.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Get medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention.[9]

Experimental Protocols
The toxicological data for cinnamic acid is primarily based on standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines. Below are detailed

methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401 - Historical)
Note: OECD Guideline 401 has been deleted and replaced by alternative methods (TG 420,

423, and 425) that use fewer animals. The following is a description of the historical method

likely used for older data.

Principle: To determine the median lethal dose (LD50) of a substance when administered

orally in a single dose.

Test Animals: Healthy, young adult rats of a single strain.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered by gavage in graduated doses to several groups of

animals, with one dose per group.

Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.
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Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Toxicity (OECD Guideline 402)
Principle: To determine the acute toxic effects of a substance when applied to the skin.

Test Animals: Healthy, young adult rats, rabbits, or guinea pigs with clipped fur.

Procedure:

The test substance is applied uniformly over a shaved area of at least 10% of the body

surface.

The application site is covered with a porous gauze dressing for 24 hours.

Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded at the start, weekly, and at the end of the study.

A gross necropsy is performed on all animals.

Data Analysis: The LD50 is determined, or a limit test is performed at a high dose to classify

the substance.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (OECD Guideline 431)

Principle: To assess the potential of a substance to cause skin corrosion by measuring its

effect on cell viability in a reconstructed human epidermis model.[10]

Test System: A three-dimensional reconstructed human epidermis model that mimics the

properties of the upper layers of human skin.[10]

Procedure:
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The test substance is applied topically to the surface of the RhE tissue.[10]

The tissue is exposed to the substance for specific time points (e.g., 3 minutes and 1

hour).

After exposure, the tissue is rinsed and incubated.

Cell viability is determined using a quantitative assay, typically the MTT assay, which

measures the reduction of a yellow tetrazolium salt to a purple formazan product by

metabolically active cells.

Data Analysis: A substance is identified as corrosive if the cell viability falls below a certain

threshold at a specified time point.[11]

Biological Pathways and Mechanisms
Cinnamic acid is a naturally occurring compound that plays a role in various biological

pathways. While specific data for the d6-labeled version is not available, the general

mechanisms are expected to be similar.

Biosynthesis and Metabolism
Cinnamic acid is a central intermediate in the biosynthesis of numerous natural products in

plants through the phenylpropanoid pathway.[12] Its biosynthesis begins with the deamination

of the amino acid phenylalanine. In mammals, cinnamic acid is primarily metabolized in the

liver to benzoic acid, which is then conjugated with glycine to form hippuric acid and excreted in

the urine.

Phenylalanine Cinnamic Acid / Cinnamic Acid-d6

 Phenylalanine ammonia-lyase (PAL)
(in plants)

Benzoic Acid β-oxidation
(in mammals)

Lignans, Flavonoids,
Coumarins, etc.

 Phenylpropanoid Pathway
(in plants)

Hippuric Acid (excreted in urine) Glycine conjugation

Click to download full resolution via product page
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Caption: Biosynthesis and metabolism of cinnamic acid.

Signaling Pathways in Pharmacology
Cinnamic acid and its derivatives have been shown to modulate several signaling pathways,

which is of interest in drug development. These include anti-inflammatory, pro-apoptotic, and

metabolic regulation pathways.

Inflammation Apoptosis (in Cancer Cells) Glucose Metabolism

Cinnamic Acid / Derivatives

NF-κB Pathway

Inhibition

↑ Caspase Activation ↓ Anti-apoptotic Proteins AMPK Activation

↓ Pro-inflammatory Cytokines ↑ Glucose Uptake

Click to download full resolution via product page

Caption: Pharmacological signaling pathways influenced by cinnamic acid.

Stability and Reactivity
Cinnamic acid-d6 is a stable compound under normal laboratory conditions.

Chemical Stability: Stable under recommended storage conditions.[4]

Conditions to Avoid: Strong heating, as it can lead to decomposition.[4]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Carbon oxides (CO, CO₂) upon combustion.[3][4]
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Storage and Handling
Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage at -20°C for long-term stability.[1][13]

Handling: Handle in accordance with good industrial hygiene and safety practices. Avoid

formation of dust and aerosols. Use in a well-ventilated area. Wash hands thoroughly after

handling.[5][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

Skin Protection: Wear protective gloves.[5]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8]

Experimental Workflows
The following diagram illustrates a general workflow for the toxicological assessment of a

chemical like Cinnamic acid-d6, incorporating the OECD guidelines mentioned.
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Caption: General workflow for toxicological assessment.

This guide provides a summary of the available safety data for Cinnamic acid-d6. It is crucial

to consult the most recent and complete Safety Data Sheet (SDS) from the supplier before

handling this compound and to perform a thorough risk assessment for any new experimental

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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